Cas no 82026-07-1 (6-.beta.-Hydroxyaphidicolin)

• Product name: 6-.beta.-Hydroxyaphidicolin
• CAS No: 82026-07-1
• MF: C₂₀H₃₄O₅
• MW: 354.48096704483
• CID: 987338
• PubChem ID: 433996

6-.beta.-Hydroxyaphidicolin Chemical and Physical Properties

Names and Identifiers

• 6-.beta.-Hydroxyaphidicolin
• 6-.β.-Hydroxyaphidicolin
• CHEMBL1969124
• APHIDICOLIN, 6-B-HYDROXY-
• NSC340292
• 82026-07-1
• NSC-340292
• 4,9-Bis(hydroxymethyl)-4,11b-dimethyltetradecahydro-8,11a-methanocyclohepta[a]naphthalene-3,5,9-triol
• DTXSID601002401
• 3alpha,6beta,16beta,17,18-Pentahydroxyaphidicolane
• CHEBI:197564
• CHEMBL483834
• (1S,2S,5R,6R,7R,8R,10R,12R,13R)-6,13-bis(hydroxymethyl)-2,6-dimethyltetracyclo[10.3.1.01,10.02,7]hexadecane-5,8,13-triol
• 6beta-hydroxyaphidicolin

• Inchi： InChI=1S/C20H34O5/c1-17(10-21)15(24)3-4-18(2)16(17)14(23)8-12-7-13-9-19(12,18)5-6-20(13,25)11-22/h12-16,21-25H,3-11H2,1-2H3
• InChI Key： SOPHJADXFALVLH-UHFFFAOYSA-N
• SMILES： CC12CCC(C(C1C(CC3C24CCC(C(C3)C4)(CO)O)O)(C)CO)O

Computed Properties

• Exact Mass: 354.24062418g/mol
• Monoisotopic Mass: 354.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 9
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aphidicolane and stemodane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aphidicolane and stemodane diterpenoids